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Compound of Interest

2-{(4-
Compound Name:
Aminobenzoyl)amino]benzoic acid

Cat. No. B1269669

Disclaimer: Specific safety and disposal information for 2-[(4-Aminobenzoyl)amino]benzoic
acid is not readily available in public resources. The following procedures are based on best
practices for similar chemical compounds and should be considered as general guidance.
Researchers, scientists, and drug development professionals must consult the official Safety
Data Sheet (SDS) provided by the manufacturer for specific handling and disposal instructions
for 2-[(4-Aminobenzoyl)amino]benzoic acid.

Essential Safety and Disposal Information

Proper disposal of laboratory chemicals is crucial for environmental safety and regulatory
compliance. For compounds where a specific Safety Data Sheet (SDS) is not immediately
accessible, a cautious approach based on the handling of analogous substances is warranted.
The information presented here is derived from safety data for structurally related compounds,
such as 4-Aminobenzoic acid.

General Disposal Principles

Waste material containing 2-[(4-Aminobenzoyl)amino]benzoic acid must be disposed of in
accordance with national and local regulations. It is imperative to avoid releasing the chemical
into the environment.
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Key Steps for Disposal:

» Containerization: Leave the chemical in its original container whenever possible. Do not mix
it with other waste.

o Labeling: Ensure the container is clearly and accurately labeled with the chemical name and
any relevant hazard warnings.

o Waste Collection: Dispose of the contents and the container at an approved waste disposal
plant.

» Contaminated Materials: Handle uncleaned containers and any contaminated personal
protective equipment (PPE), such as gloves, as you would the product itself and dispose of
them accordingly.

Summary of Safety Data for Structurally Similar
Compounds

The following table summarizes key safety information for 4-Aminobenzoic acid, a structurally
related compound. This data is provided for illustrative purposes and may not reflect the
properties of 2-[(4-Aminobenzoyl)amino]benzoic acid.
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Parameter

Value Source

GHS Hazard Statement

H412: Harmful to aquatic life

with long lasting effects.

GHS Precautionary Statement

P273: Avoid release to the

environment.

GHS Disposal Statement

P501: Dispose of contents/
container to an approved

waste disposal plant.

First Aid: Skin Contact

Take off immediately all
contaminated clothing. Rinse

skin with water/ shower.

First Aid: Eye Contact

Rinse out with plenty of water.

Remove contact lenses.

First Aid: Ingestion

Make victim drink water (two
glasses at most). Consult a

doctor if feeling unwell.

Storage Conditions

Tightly closed, dry, and

protected from air and light.

General Chemical Disposal Workflow

The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste.
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Chemical Waste Disposal Workflow

Identify Waste Chemical

Consult Safety Data Sheet (SDS)

l

Segregate Waste
(Do not mix with other chemicals)

Select Appropriate Waste Container

Label Container Clearly

Store in Designated Waste Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.

Important Note: The information provided is intended to promote a culture of safety and
responsible chemical handling. It is not a substitute for the specific guidance found in an official
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Safety Data Sheet for 2-[(4-Aminobenzoyl)amino]benzoic acid. Always prioritize the
information provided by the chemical manufacturer.

 To cite this document: BenchChem. [Proper Disposal of 2-[(4-Aminobenzoyl)amino]benzoic
Acid: A General Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269669#2-4-aminobenzoyl-amino-benzoic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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